N'-(4-Acetylaminophenyl)-N,N-dimethylacetamidine-d6

Specification

• CAS No.: 1795137-54-0
• Molecular Formula: C12H17N3O
• Molecular Weight: 225.325
• IUPAC Name: N-[4-[1-[bis(trideuteriomethyl)amino]ethylideneamino]phenyl]acetamide
• Standard InChI: InChI=1S/C12H17N3O/c1-9(15(3)4)13-11-5-7-12(8-6-11)14-10(2)16/h5-8H,1-4H3,(H,14,16)/i3D3,4D3
• Standard InChI Key: HFXUSRXKBFHKMO-LIJFRPJRSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)N=C(C)N(C)C

Introduction

Chemical Identity and Structural Properties

N'-(4-Acetylaminophenyl)-N,N-dimethylacetamidine-d6 is a deuterium-enriched organic compound characterized by specific chemical identifiers and structural parameters. The compound features a phenyl ring with an acetylamino group at the para position, connected to a dimethylacetamidine group where six hydrogen atoms have been replaced with deuterium.

Identification Parameters

The compound is uniquely identified through several standardized parameters:

Parameter	Value
CAS Number	1795137-54-0
Molecular Formula	C₁₂H₁₁D₆N₃O
Molecular Weight	225.32 g/mol
Product Format	Neat
Product Type	Stable Isotope Labelled

Representation Type	Value
IUPAC Name	N-[4-[1-(dimethylamino)ethylideneamino]phenyl]acetamide-d6
Synonyms	N'-(4-Acetylaminophenyl)-N,N-dimethylacetamidine-d6; Na€-(4-Acetylaminophenyl)-N,N-dimethylacetamidine-d6

This compound is the deuterated analog of N'-(4-Acetylaminophenyl)-N,N-dimethylacetamidine (CAS: 1358054-66-6), which has a molecular weight of 219.288 g/mol. The difference of approximately 6 mass units corresponds to the replacement of six hydrogen atoms with deuterium atoms, likely positioned on the methyl groups of the dimethylamino and acetyl moieties.

Physical and Chemical Properties

N'-(4-Acetylaminophenyl)-N,N-dimethylacetamidine-d6 exhibits specific physical and chemical properties influenced by its structural features and deuterium substitution pattern.

The non-deuterated analog, N'-(4-Acetylaminophenyl)-N,N-dimethylacetamidine, serves as an important reference point for understanding the properties of the deuterated compound:

Property	N'-(4-Acetylaminophenyl)-N,N-dimethylacetamidine	N'-(4-Acetylaminophenyl)-N,N-dimethylacetamidine-d6
CAS Number	1358054-66-6	1795137-54-0
Molecular Formula	C₁₂H₁₇N₃O	C₁₂H₁₁D₆N₃O
Molecular Weight	219.288 g/mol	225.32 g/mol
Structural Difference	Contains all hydrogen atoms	Six hydrogen atoms replaced with deuterium

The deuterated version's primary value lies in its use as an internal standard for analytical methods due to its nearly identical chemical behavior but distinct mass spectral properties.

Synthesis and Production Methods

Manufacturer	Product Code	Package Size	Price (as of 2021)
TRC	A170967	10mg	$1,430
Medical Isotopes, Inc.	D42712	10mg	$2,440
Medical Isotopes, Inc.	D42712	1mg	$680
American Custom Chemicals Corporation	RME0000388	5mg	$500.91

These significant price points (ranging from approximately $100-240 per milligram) reflect the specialized nature of this deuterated reference standard and the technical expertise required for its synthesis and purification.

Quality control of such deuterated standards typically involves verification of:

• Chemical purity (typically ≥95%)

• Isotopic purity (degree of deuterium incorporation)

• Structural confirmation via NMR, mass spectrometry, and other analytical techniques

Applications and Research Significance

N'-(4-Acetylaminophenyl)-N,N-dimethylacetamidine-d6 primarily serves as a reference standard in analytical chemistry, particularly in methods requiring stable isotope-labeled internal standards:

• Mass Spectrometry: The deuterated compound functions as an ideal internal standard for quantitative analysis of the non-deuterated analog due to its identical chemical behavior but distinct mass-to-charge ratio

• NMR Studies: Deuterium labeling creates distinct spectral patterns useful for structural elucidation and mechanistic studies

• Metabolic Studies: Deuterated compounds help trace metabolic pathways by following the isotopic label through biological transformations

Supplier	Product Details	Format	Additional Information
LGC Standards	TRC-A170967	Neat	Stable isotope labeled reference material
Toronto Research Chemicals (TRC)	A170967	10mg package	High-purity reference standard
Medical Isotopes, Inc.	D42712	Available in 1mg and 10mg	Analytical reference material
American Custom Chemicals Corporation	RME0000388	5mg with 95.00% purity	Research-grade material

Future Research Directions

Challenges and Opportunities

Research involving N'-(4-Acetylaminophenyl)-N,N-dimethylacetamidine-d6 presents both challenges and opportunities:

• High Cost: The significant expense of deuterated standards may limit widespread application

• Analytical Method Development: Opportunities exist for developing more sensitive and specific analytical methods using this reference standard

• Synthetic Improvements: Research into more efficient synthesis routes could reduce production costs and increase availability

N'-(4-Acetylaminophenyl)-N,N-dimethylacetamidine-d6 represents an important deuterium-labeled reference standard with significant applications in analytical chemistry and related fields. Its precise chemical structure, with six deuterium atoms replacing hydrogen, enables unique applications in mass spectrometry, metabolic studies, and structural analysis.

While commercially available from several specialized suppliers, the compound's relatively high cost reflects the technical expertise required for its synthesis and purification. Its value in research settings derives from its role as an internal standard that maintains nearly identical chemical behavior to its non-deuterated analog while providing distinct spectroscopic properties.